Cas no 535-66-0 (Benzenesulfonamide,4,4'-methylenebis-)

• Product Name: Benzenesulfonamide,4,4'-methylenebis-
• CAS No: 535-66-0
• MF: C₁₃H₁₄N₂O₄S₂
• MW: 326.391260623932
• CID: 368587
• PubChem ID: 749795
• Update Time: 2025-04-19

Benzenesulfonamide,4,4'-methylenebis- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4,4'-methylenebis-
• 4,4'-Methylenebis[benzenesulfonamide]
• Diphenylmethansulfonamlide
• Diphenylmethane-4,4'-disulfonamide
• UNII-3XX3D53Z2M
• Liowas
• Diurodin
• DTXSID00968232
• 4,4'-Methylenedi(benzene-1-sulfonamide)
• SR-01000199756
• 4,4'-Methylenebis(benzenesulfonamide)
• SCHEMBL309694
• 3XX3D53Z2M
• 535-66-0
• CBDivE_011091
• Polidral
• Benzenesulfonamide, 4,4'-methylenebis-
• 4-[(4-sulfamoylphenyl)methyl]benzenesulfonamide
• SR-01000199756-1
• Diphenylmethan-4,4'-disulfonamid
• Q27258196
• Nirexon
• Benzenesulfonamide, 4,4'-meethylenebis-
• Bis(p-sulfamoylphenyl)methane

• Inchi： 1S/C13H14N2O4S2/c14-20(16,17)12-5-1-10(2-6-12)9-11-3-7-13(8-4-11)21(15,18)19/h1-8H,9H2,(H2,14,16,17)(H2,15,18,19)
• InChI Key： YYAMOMYEENPVSP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC1C=CC(=CC=1)S(N)(=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 326.03962
• Monoisotopic Mass: 326.039498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 137

Experimental Properties

• Density: 1.439
• Boiling Point: 576°Cat760mmHg
• Flash Point: 302.1°C
• Refractive Index: 1.632
• PSA: 120.32